(E)-N-((1-(2-(2-methoxy-4-(prop-1-en-1-yl)phenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)methyl)-N-methylacetamide

• IUPAC Name: N-[[1-[2-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]ethyl]benzimidazol-2-yl]methyl]-N-methylacetamide
• InChI: InChI=1S/C23H27N3O3/c1-5-8-18-11-12-21(22(15-18)28-4)29-14-13-26-20-10-7-6-9-19(20)24-23(26)16-25(3)17(2)27/h5-12,15H,13-14,16H2,1-4H3/b8-5+
• InChI Key: WDXDDJJJZSMUFH-VMPITWQZSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCCN2C3=CC=CC=C3N=C2CN(C)C(=O)C)OC
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCCN2C3=CC=CC=C3N=C2CN(C)C(=O)C)OC
• Molecular Formula: C23H27N3O3
• Molecular Weight: 393.5 g/mol

Description

(E)-N-((1-(2-(2-methoxy-4-(prop-1-en-1-yl)phenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)methyl)-N-methylacetamide is a useful research compound. Its molecular formula is C23H27N3O3 and its molecular weight is 393.487. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bioavailability and Pharmacological Properties

Compounds with intricate structures often undergo studies to determine their bioavailability, pharmacokinetics, and pharmacodynamics. For example, the pharmacokinetics of Cefmenoxime, a complex cephalosporin with broad-spectrum activity, were investigated to understand its elimination rate and dosage recommendations in patients with impaired renal function (Höffler & Koeppe, 1983).

Therapeutic Efficacy

The therapeutic efficacy of new compounds is a primary area of interest. Sertaconazole, an antimycotic substance, was studied for its effectiveness in treating Pityriasis versicolor, showing excellent efficacy and safety (Nasarre et al., 1992).

Exposure and Toxicity Studies

Exposure to synthetic compounds and their potential toxic effects are crucial research areas. Studies on synthetic phenolic antioxidants (SPAs) and their metabolites in pregnant women provide insight into prenatal exposure and the transfer of these compounds across the placenta, indicating the need for understanding exposure levels and potential biological effects (Du et al., 2019).

Environmental and Human Health Impact

Research often focuses on the environmental presence of complex chemicals and their impact on human health. For instance, the occurrence of parabens and their metabolites in paired urine and blood samples from Chinese university students highlighted the widespread exposure to these compounds and their potential health implications (Zhang et al., 2020).

Molecular Mechanisms and Biological Interactions

Understanding the molecular mechanisms and interactions of complex compounds with biological systems is essential for developing new therapies. For example, kinetic modeling of the MAO-B radioligand [11C]SL25.1188 in the human brain with PET scans provided insights into the binding dynamics and potential for studying neurodegenerative diseases (Rusjan et al., 2014).